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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of deuterated compounds like 2-Bromopropane-d7 is paramount to maintaining
a safe laboratory environment and complying with regulatory standards. This guide provides
essential safety and logistical information for the proper disposal of 2-Bromopropane-d7.

Immediate Safety and Handling Precautions

2-Bromopropane-d7 is a highly flammable liquid and vapor that may cause organ damage
through prolonged or repeated exposure.[1] Adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.[2]

Eye Protection: Use safety glasses with side-shields or goggles.

Clothing: Wear protective clothing to prevent skin contact.[3]

Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[2]

Handling and Storage:

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

e Use non-sparking tools and take precautionary measures against static discharge.[2][3]
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e Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromopropane-d7.

Property Value

CAS Number 39091-63-9

Molecular Formula CsD+Br

Molecular Weight 130.04 g/mol

Density 1.383 g/mL at 25 °C

Flash Point 19 °C (66.2 °F) - closed cup
Boiling Point Not specified in search results
Melting Point Not specified in search results

Room temperature, away from light and
Storage Temperature ]
moisture[1]

Step-by-Step Disposal Protocol

The disposal of 2-Bromopropane-d7 must be conducted in accordance with all applicable
federal, state, and local regulations. It is recommended to use a licensed professional waste
disposal service.[3][5]

Waste Identification and Segregation

o Designated Waste Container: Use a dedicated, properly labeled waste container for 2-
Bromopropane-d7 and any materials contaminated with it. The container should be made of
a compatible material (e.g., glass or a suitable plastic).

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," "2-
Bromopropane-d7," and the appropriate hazard pictograms (flammable liquid, health
hazard).
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Segregation: Do not mix 2-Bromopropane-d7 waste with other waste streams, especially
incompatible materials such as strong oxidizing agents or strong bases.[6]

Spill Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.[2]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create a spark.[2][3]

Contain the Spill: Use a non-combustible absorbent material, such as sand or earth, to
contain the spill. Do not use combustible materials like paper towels as the primary
absorbent.

Collect and Containerize: Carefully collect the absorbed material using non-sparking tools
and place it into the designated hazardous waste container.[2]

Decontaminate: Decontaminate the spill area with a suitable solvent, and collect the
decontamination materials as hazardous waste.

Personal Safety: Ensure appropriate PPE is worn throughout the cleanup process.

Final Disposal Procedure

Container Management: Keep the hazardous waste container tightly closed and store itin a
cool, well-ventilated, and designated hazardous waste storage area.[2]

Professional Disposal: Arrange for the collection of the waste by a licensed hazardous waste
disposal company.[3][5] Provide the disposal company with a copy of the Safety Data Sheet
(SDS) for 2-Bromopropane-d7.

Documentation: Maintain accurate records of the amount of waste generated and the date of
disposal, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Bromopropane-d7.

2-Bromopropane-d7 Disposal Workflow

Preparation & Handling

Start: Handling 2-Bromopropane-d7
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End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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